Cas no 2138158-19-5 (Sodium 3-methylthiophene-2-sulfinate)

• Product Name: Sodium 3-methylthiophene-2-sulfinate
• CAS No: 2138158-19-5
• MF: C₅H₅NaO₂S₂
• MW: 184.21176981926
• CID: 6257110
• PubChem ID: 165455249
• Update Time: 2025-05-19

Sodium 3-methylthiophene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722834
• sodium 3-methylthiophene-2-sulfinate
• 2138158-19-5
• Sodium 3-methylthiophene-2-sulfinate

• Inchi： 1S/C5H6O2S2.Na/c1-4-2-3-8-5(4)9(6)7;/h2-3H,1H3,(H,6,7);/q;+1/p-1
• InChI Key： OXVRJYIFHTZIQG-UHFFFAOYSA-M
• SMILES： S1C=CC(C)=C1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 183.96286603g/mol
• Monoisotopic Mass: 183.96286603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų

Additional information on Sodium 3-methylthiophene-2-sulfinate

Comprehensive Guide to Sodium 3-methylthiophene-2-sulfinate (CAS No. 2138158-19-5): Properties, Applications, and Market Insights

Sodium 3-methylthiophene-2-sulfinate (CAS No. 2138158-19-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This sulfinate derivative is particularly valued for its unique chemical properties, which make it an essential intermediate in various synthetic processes. Researchers and industry professionals often search for Sodium 3-methylthiophene-2-sulfinate uses, Sodium 3-methylthiophene-2-sulfinate synthesis, and Sodium 3-methylthiophene-2-sulfinate suppliers, reflecting its growing importance in modern chemistry.

The compound is characterized by its white to off-white crystalline powder form and high solubility in polar solvents such as water and ethanol. Its molecular structure, which includes a thiophene ring and a sulfinate group, allows it to participate in a variety of chemical reactions, including nucleophilic substitutions and coupling reactions. These properties make Sodium 3-methylthiophene-2-sulfinate a versatile building block in organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.

One of the most common queries related to this compound is about its Sodium 3-methylthiophene-2-sulfinate applications. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and anti-inflammatory agents. Additionally, its role in agrochemical formulations has been explored, particularly in the development of novel pesticides and herbicides with improved efficacy and environmental safety profiles.

Recent advancements in green chemistry have also highlighted the potential of Sodium 3-methylthiophene-2-sulfinate as a sustainable alternative in synthetic pathways. Researchers are investigating its use in catalytic processes and as a precursor for biodegradable materials, aligning with global trends toward eco-friendly chemical solutions. Searches for eco-friendly Sodium 3-methylthiophene-2-sulfinate alternatives and green synthesis of Sodium 3-methylthiophene-2-sulfinate have seen a notable increase, reflecting this shift in industry priorities.

The market for Sodium 3-methylthiophene-2-sulfinate is expected to grow steadily, driven by its expanding applications and the rising demand for high-purity chemical intermediates. Industry reports indicate that Asia-Pacific regions, particularly China and India, are emerging as key production hubs due to their robust chemical manufacturing infrastructure. Meanwhile, North America and Europe remain significant consumers, leveraging the compound's utility in advanced pharmaceutical and material science research.

For laboratories and industrial users, handling and storage recommendations for Sodium 3-methylthiophene-2-sulfinate are critical. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability and shelf life. Proper personal protective equipment (PPE), including gloves and safety goggles, is advised during handling to ensure safe usage. These precautions are often highlighted in searches for Sodium 3-methylthiophene-2-sulfinate safety data and Sodium 3-methylthiophene-2-sulfinate handling guidelines.

In conclusion, Sodium 3-methylthiophene-2-sulfinate (CAS No. 2138158-19-5) stands out as a multifaceted chemical with broad applicability across multiple industries. Its role in pharmaceuticals, agrochemicals, and sustainable chemistry underscores its importance in contemporary research and development. As the demand for specialized chemical intermediates continues to rise, Sodium 3-methylthiophene-2-sulfinate is poised to remain a critical component in the toolkit of chemists and industrial manufacturers worldwide.